Cas no 811803-24-4 (6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one)

6'-Amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one is a spirocyclic indole derivative with a cyclopropane ring fused to the indole core. This compound is of interest in medicinal chemistry due to its rigid, three-dimensional structure, which can enhance binding selectivity and metabolic stability in drug discovery applications. The presence of an amino group at the 6' position provides a versatile handle for further functionalization, enabling the synthesis of diverse analogs. Its spirocyclic framework is particularly valuable in the design of bioactive molecules, offering conformational constraint that can improve potency and reduce off-target effects. This scaffold is useful in developing modulators for CNS targets, kinase inhibitors, and other therapeutic agents.
6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one structure
811803-24-4 structure
Product Name:6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
CAS No:811803-24-4
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD27922326
CID:1118147
PubChem ID:72698786
Update Time:2025-05-25

6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one Chemical and Physical Properties

Names and Identifiers

    • 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
    • 6'-AMINOSPIRO[CYCLOPROPANE-1,3'-INDOLIN]-2'-ONE
    • BS-18160
    • 811803-24-4
    • CS-0149918
    • AKOS027255035
    • MFCD27922326
    • 6-aminospiro[1H-indole-3,1'-cyclopropane]-2-one
    • SB66209
    • MDL: MFCD27922326
    • Inchi: 1S/C10H10N2O/c11-6-1-2-7-8(5-6)12-9(13)10(7)3-4-10/h1-2,5H,3-4,11H2,(H,12,13)
    • InChI Key: PIYHHKVDZALDMC-UHFFFAOYSA-N
    • SMILES: O=C1C2(C3C=CC(=CC=3N1)N)CC2

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.1Ų

6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GG190-100mg
6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
811803-24-4 95+%
100mg
808CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GG190-1g
6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
811803-24-4 95+%
1g
3240.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GG190-250mg
6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
811803-24-4 95+%
250mg
1842CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GG190-50mg
6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
811803-24-4 95+%
50mg
486.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GG190-200mg
6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
811803-24-4 95+%
200mg
1215.0CNY 2021-07-10
Chemenu
CM216931-1g
6'-Aminospiro[cyclopropane-1,3'-indolin]-2'-one
811803-24-4 95%
1g
$924 2021-08-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335421-100mg
6'-Aminospiro[cyclopropane-1,3'-indolin]-2'-one
811803-24-4 95%
100mg
¥849.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335421-250mg
6'-Aminospiro[cyclopropane-1,3'-indolin]-2'-one
811803-24-4 95%
250mg
¥1485.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335421-1g
6'-Aminospiro[cyclopropane-1,3'-indolin]-2'-one
811803-24-4 95%
1g
¥3267.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD335421-5g
6'-Aminospiro[cyclopropane-1,3'-indolin]-2'-one
811803-24-4 95+%
5g
¥9000 2021-08-03

Additional information on 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one

6'-Amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one: A Comprehensive Overview

The compound 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one, identified by the CAS number 811803-24-4, is a fascinating molecule with unique structural and functional properties. This spirocyclic compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure, which features a spiro linkage between a cyclopropane ring and an indole moiety, endows it with distinctive electronic and steric characteristics that make it a valuable subject for research.

Recent studies have highlighted the importance of spirocyclic compounds like 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one in the development of bioactive molecules. The integration of a cyclopropane ring into the structure introduces strain and rigidity, which can enhance the molecule's interactions with biological targets. This property has been exploited in the design of novel antibiotics and anticancer agents. For instance, researchers have reported that derivatives of this compound exhibit potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens.

The synthesis of 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one involves a series of intricate chemical transformations. Key steps include the formation of the spiro linkage through intramolecular cyclization reactions and the introduction of the amino group at the 6' position. These reactions require precise control over reaction conditions to ensure high yields and product purity. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its growing demand in both academic and industrial settings.

In terms of biological activity, 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one has shown promising results in preclinical studies. Its ability to modulate key cellular pathways involved in inflammation and apoptosis makes it a potential candidate for treating chronic diseases such as cancer and neurodegenerative disorders. Additionally, the compound's selectivity for certain receptor types suggests that it could serve as a lead molecule for developing highly specific therapeutic agents.

The structural uniqueness of 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one also presents challenges for its large-scale production and characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its identity and purity. Researchers continue to explore innovative methods to streamline these processes while maintaining high standards of quality control.

In conclusion, 6'-amino-Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one, with its distinctive structure and diverse biological activities, represents a significant advancement in modern organic chemistry. As research into this compound progresses, it holds immense potential for contributing to the development of novel therapeutic agents that address unmet medical needs. The ongoing exploration of its properties underscores its importance as a valuable tool in both academic research and industrial applications.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen